Cas no 898776-77-7 ((4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(4-Chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a pyrrolidine-substituted benzyl moiety. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, owing to its bifunctional reactivity at both the carbonyl and amine sites. The chloro-fluoro substitution pattern enhances electrophilic character, facilitating selective cross-coupling reactions, while the pyrrolidinylmethyl group introduces steric and electronic modulation for targeted molecular interactions. Its crystalline stability and defined melting profile ensure reproducible handling in synthetic applications. The structural combination of halogenated aryl and tertiary amine components suggests utility in developing bioactive molecules, particularly kinase inhibitors or CNS-targeted compounds, where such pharmacophores are frequently employed.
(4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone structure
898776-77-7 structure
Product Name:(4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
CAS No:898776-77-7
MF:C18H17ClFNO
MW:317.785087347031
MDL:MFCD03841533
CID:1947302
PubChem ID:24724364
Update Time:2025-11-01

(4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-FLUORO-4'-PYRROLIDINOMETHYL BENZOPHENONE
    • (4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • LogP
    • (4-chloro-2-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • 4-CHLORO-2-FLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • (4-Chloro-2-fluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
    • (4-Chloro-2-fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
    • 898776-77-7
    • 4-chloro-2-fluoro-4'-pyrrolidinomethylbenzophenone
    • DTXSID60642763
    • AKOS016019826
    • MFCD03841533
    • MDL: MFCD03841533
    • Inchi: 1S/C18H17ClFNO/c19-15-7-8-16(17(20)11-15)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2
    • InChI Key: LXSJUYFRKPWMPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

  • Exact Mass: 317.09800
  • Monoisotopic Mass: 317.0982700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.24380

(4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Pricemore >>

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Additional information on (4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone

Compound CAS No. 898776-77-7: (4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone

The compound with CAS No. 898776-77-7, named as (4-chloro-2-fluoro-phenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chloro-fluoro-substituted phenyl group with a pyrrolidine-modified phenyl ketone moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of chloro-fluoro-substituted phenyl groups in modulating the electronic properties of aromatic compounds, thereby influencing their reactivity and selectivity in various reactions. The presence of these substituents in the compound under discussion enhances its stability and bioavailability, which are critical factors in drug design and development. Additionally, the pyrrolidine ring within the molecule contributes to its lipophilicity, a property that is often desirable in pharmaceutical agents to ensure proper absorption and distribution within the body.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent functional group transformations. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the product. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate key steps in the synthesis, thereby streamlining the overall process.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For example, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing modulatory effects that could be harnessed for treating neurological disorders.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have elucidated its binding modes with target proteins. These computational approaches have complemented experimental findings, enabling researchers to refine the molecule's structure for improved efficacy and reduced toxicity.

From an environmental standpoint, the degradation pathways of this compound have been studied under various conditions to assess its ecological impact. Research indicates that it undergoes hydrolysis under alkaline conditions, yielding less complex byproducts that are less likely to persist in the environment. This information is crucial for ensuring sustainable practices during its production and disposal.

In conclusion, the compound CAS No. 898776-77-7 represents a fascinating example of how strategic modifications to molecular architecture can yield compounds with versatile applications. As research continues to uncover its full potential, it holds promise across multiple domains, from pharmaceuticals to agrochemicals. Future work will undoubtedly focus on scaling up its production while exploring novel therapeutic indications through advanced drug delivery systems.

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